Cas no 1086386-65-3 (Phosphonic acid, P-[[2-[4-(cyclopropylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethoxy]methyl]-)
1086386-65-3 structure
Product Name:Phosphonic acid, P-[[2-[4-(cyclopropylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethoxy]methyl]-
CAS No:1086386-65-3
MF:C11H16N5O4P
MW:313.24960231781
CID:97801
PubChem ID:46741438
Update Time:2025-04-19
Phosphonic acid, P-[[2-[4-(cyclopropylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethoxy]methyl]- Chemical and Physical Properties
Names and Identifiers
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- Phosphonic acid, P-[[2-[4-(cyclopropylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethoxy]methyl]-
- 2-[4-(cyclopropylamino)pyrazolo[3,4-d]pyrimidin-1-yl]ethoxymethylphosphonic acid
- AKOS015958447
- DTXSID50675449
- 1086386-65-3
- ({2-[4-(Cyclopropylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethoxy}methyl)phosphonic acid
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- Inchi: 1S/C11H16N5O4P/c17-21(18,19)7-20-4-3-16-11-9(5-14-16)10(12-6-13-11)15-8-1-2-8/h5-6,8H,1-4,7H2,(H,12,13,15)(H2,17,18,19)
- InChI Key: CGRSMIGIZXGEPX-UHFFFAOYSA-N
- SMILES: P(COCCN1C2C(C=N1)=C(N=CN=2)NC1CC1)(=O)(O)O
Computed Properties
- Exact Mass: 313.09418
- Monoisotopic Mass: 313.09399101g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 122Ų
Experimental Properties
- PSA: 122.39
Phosphonic acid, P-[[2-[4-(cyclopropylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethoxy]methyl]- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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